Cas no 17463-47-7 (Pregn-5-en-3-ol,20-[(2S,5S)-5-methyl-2-piperidinyl]-, (3b,20S)- (9CI))

• Product Name: Pregn-5-en-3-ol,20-[(2S,5S)-5-methyl-2-piperidinyl]-, (3b,20S)- (9CI)
• CAS No: 17463-47-7
• MF: C₂₇H₄₅NO
• MW: 399.652308225632
• CID: 228991
• Update Time: 2024-03-01

Pregn-5-en-3-ol,20-[(2S,5S)-5-methyl-2-piperidinyl]-, (3b,20S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-5-en-3-ol,20-[(2S,5S)-5-methyl-2-piperidinyl]-, (3b,20S)- (9CI)
• 16,28-Secosolanid-5-en-3-ol,(3b,22a)-
• Pregn-5-en-3b-ol, 20a-((2S,5S)-5-methyl-2-piperidyl)- (8CI)
• Veramiline
• Pregn-5-en-3-ol, 20-[(2S,5S)-5-methyl-2-piperidinyl]-, (3β,20S)-

• Inchi： 1S/C27H45NO/c1-17-5-10-25(28-16-17)18(2)22-8-9-23-21-7-6-19-15-20(29)11-13-26(19,3)24(21)12-14-27(22,23)4/h6,17-18,20-25,28-29H,5,7-16H2,1-4H3/t17-,18-,20-,21-,22+,23-,24-,25-,26-,27+/m0/s1
• InChI Key： SWTXHUUBYZNDAJ-BXTYSGRPSA-N
• SMILES： [C@@H]1(O)CC2[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@@H]([C@@H]1CC[C@H](C)CN1)C)CC3)CC=2

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Melting Point: 10 °C
• Boiling Point: 511.0±23.0 °C(Predicted)
• PSA: 52.54
• pka: 15.03±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 22,26-epiminocholestanes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids 22,26-epiminocholestanes